Cas no 445-71-6 (Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate)
445-71-6 structure
Product Name:Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate
CAS No:445-71-6
MF:C11H9F3N2O2
MW:258.196573019028
MDL:MFCD01312037
CID:929564
PubChem ID:2779431
Update Time:2025-04-19
Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate
- Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)-nicotinate
- ethyl 5-cyano-6-methyl-2-(trifluoromethyl)pyridine-3-carboxylate
- 5-Cyan-6-methyl-2-trifluormethyl-nicotinsaeure-aethylester
- 5-cyano-6-methyl-2-trifluoromethyl-nicotinic acid ethyl ester
- AC1MCVJ3
- AG-B-21826
- AW00731
- CTK6F5838
- KB-100112
- SBB101988
- CEHOHKHJMDKBNM-UHFFFAOYSA-N
- DTXSID80381440
- CS-0323135
- AKOS027420665
- MFCD01312037
- 445-71-6
- DS-015807
- ethyl5-cyano-6-methyl-2-(trifluoromethyl)nicotinate
- AS-8819
- Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate
-
- MDL: MFCD01312037
- Inchi: 1S/C11H9F3N2O2/c1-3-18-10(17)8-4-7(5-15)6(2)16-9(8)11(12,13)14/h4H,3H2,1-2H3
- InChI Key: CEHOHKHJMDKBNM-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)OCC)=CC(C#N)=C(C)N=1)(F)F
Computed Properties
- Exact Mass: 258.06161202g/mol
- Monoisotopic Mass: 258.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63Ų
Experimental Properties
- Boiling Point: 97 °C
Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 017077-1g |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 1g |
£128.00 | 2022-03-01 | ||
| Fluorochem | 017077-5g |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 5g |
£512.00 | 2022-03-01 | ||
| Fluorochem | 017077-10g |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 10g |
£880.00 | 2022-03-01 | ||
| TRC | E067750-500mg |
Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate |
445-71-6 | 500mg |
$ 485.00 | 2022-06-05 | ||
| TRC | E067750-1000mg |
Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate |
445-71-6 | 1g |
$ 810.00 | 2022-06-05 | ||
| TRC | E067750-2500mg |
Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate |
445-71-6 | 2500mg |
$ 1615.00 | 2022-06-05 | ||
| Apollo Scientific | PC31134-250mg |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 250mg |
£40.00 | 2025-02-21 | ||
| Apollo Scientific | PC31134-1g |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 1g |
£128.00 | 2025-02-21 | ||
| Chemenu | CM520500-1g |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 97% | 1g |
$208 | 2022-06-11 | |
| Chemenu | CM520500-5g |
Ethyl 5-cyano-6-methyl-2-(trifluoromethyl)nicotinate |
445-71-6 | 97% | 5g |
$617 | 2022-06-11 |
Ethyl 5-Cyano-6-methyl-2-(trifluoromethyl)-nicotinate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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